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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578

Sodium Cyanide: A Comprehensive Technical
Guide

An In-depth Examination of its Properties, Synthesis, and Applications for Researchers,
Scientists, and Drug Development Professionals

Abstract

Sodium cyanide (NaCN) is a highly toxic inorganic compound with significant applications in
various industrial and research settings. This technical guide provides a comprehensive
overview of its fundamental chemical and physical properties, detailed experimental protocols
for its synthesis and key reactions, and an exploration of its mechanism of action as a potent
inhibitor of cellular respiration. This document is intended to serve as a critical resource for
professionals in research, drug development, and chemical synthesis, offering detailed
methodologies and safety considerations.

Core Properties of Sodium Cyanide

Sodium cyanide is a white, water-soluble solid.[1] It is an inorganic salt with the chemical
formula NaCN. Due to its high toxicity, it must be handled with extreme care.[2]

Physicochemical Data
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A summary of the key quantitative data for sodium cyanide is presented in Table 1 for easy

reference and comparison.

Property Value Reference
CAS Number 143-33-9 [1]
Molecular Formula NaCN [1]

Molar Mass 49.0072 g/mol [1]
Appearance White solid [1]
Density 1.595 g/cm3 [1]
Melting Point 563.7 °C (1,046.7 °F; 836.9 K) [1]
Boiling Point 1,496 °C (2,725 °F; 1,769 K) [1]

Solubility in Water

48.15 g/100 mL (10 °C); 63.7
/100 mL (25 °C)

[1]

Odor

Faint, bitter almond-like

[1]

Experimental Protocols

Detailed methodologies for the synthesis of sodium cyanide and its application in key

chemical transformations are provided below. All procedures involving sodium cyanide must

be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of Sodium Cyanide

Sodium cyanide is commercially produced by the neutralization of hydrogen cyanide with

sodium hydroxide.[1]

Reaction:

HCN + NaOH - NaCN + H20

Procedure:
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e A solution of sodium hydroxide (NaOH) in water is prepared in a suitable reaction vessel
equipped with a stirrer and a cooling system.

e Gaseous or liquid hydrogen cyanide (HCN) is carefully added to the stirred NaOH solution.
The reaction is exothermic, and the temperature should be controlled to prevent the
polymerization of HCN and decomposition of the product.

e The resulting aqueous solution of sodium cyanide can be used directly or evaporated to
obtain solid NaCN crystals.

Preparation of Nitriles from Alkyl Halides

Sodium cyanide is a key reagent in the synthesis of nitriles via nucleophilic substitution of
alkyl halides. This reaction is a valuable method for carbon chain extension.

Reaction:
R-X + NaCN - R-CN + NaX (where R is an alkyl group and X is a halogen)
Detailed Protocol for the Synthesis of Valeronitrile:

» To a rapidly stirred, partially soluble mixture of sodium cyanide (53 g, 1.08 moles) in
dimethyl sulfoxide (250 ml), add 1-chlorobutane (93 g, 1 mole) over 10-15 minutes at 80°C.

[3]

e The reaction is exothermic; maintain the temperature at 140 £ 5°C by cooling with a water
bath if necessary.[3]

 After the addition of 1-chlorobutane is complete, the temperature will drop, indicating the
reaction is nearing completion.[3]

e Cool the brown reaction mixture and dilute it with approximately 1000 ml of water.[3]
o Extract the aqueous mixture with ether (3 x 150 ml).[3]
o Wash the combined pale yellow ether extracts.[3]

 Purify the resulting crude product by distillation to obtain valeronitrile.
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Gold Cyanidation Process

The extraction of gold from low-grade ores is a major industrial application of sodium cyanide.
[1] The process, known as cyanidation, involves the leaching of gold with a dilute solution of
sodium cyanide in the presence of oxygen.[4][5]

Reaction:
4 Au + 8 NaCN + Oz + 2 H20 — 4 NaJAu(CN)z] + 4 NaOH[1]
General Procedure:

e Ore Preparation: The gold-bearing ore is first crushed and ground to a fine powder to
increase the surface area for leaching.[6][7]

e Leaching: The finely ground ore is mixed with a dilute solution of sodium cyanide (typically
0.03-0.05% NaCN) in large tanks.[5] The pH of the slurry is adjusted to 10-11 with lime to
prevent the formation of toxic hydrogen cyanide gas.[5] The mixture is agitated and aerated
to facilitate the dissolution of gold.[5]

o Gold Recovery: The dissolved gold-cyanide complex is recovered from the solution.
Common methods include:

o Carbon-in-Pulp (CIP) / Carbon-in-Leach (CIL): Activated carbon is added to the slurry to
adsorb the gold-cyanide complex.[5][7] The gold-laden carbon is then separated from the

pulp.

o Zinc Precipitation (Merrill-Crowe process): Zinc dust is added to the clear gold-bearing
solution to precipitate the gold.[4][7]

o Refining: The recovered gold is then further refined by smelting.

Mechanism of Action: Inhibition of Cellular
Respiration

Sodium cyanide is a potent and rapidly acting poison due to its ability to inhibit cellular
respiration.[1] The cyanide ion (CN~) specifically targets and binds to the ferric (Fe3*) ion in
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cytochrome c oxidase (Complex V) of the mitochondrial electron transport chain.[8][9]

This binding prevents the transfer of electrons from cytochrome c oxidase to oxygen, the final
electron acceptor in aerobic respiration.[8] As a result, the electron transport chain is halted,
and the cell can no longer produce ATP aerobically.[8][9] Tissues that are highly dependent on
aerobic respiration, such as the central nervous system and the heart, are particularly
vulnerable to the effects of cyanide poisoning.

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of sodium cyanide on the mitochondrial
electron transport chain.
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Inhibition Pathway

Inhibis €1
Mitochondrial Electron Transport Chain
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MTT Assay Workflow for Sodium Cyanide Cytotoxicity

1. Seed cells in a 96-well plate

and allow to attach overnight.

2. Treat cells with varying
concentrations of Sodium Cyanide.

3. Incubate for a defined period
(e.g., 24 hours).

4. Add MTT reagent to each well.

5. Incubate to allow formazan
crystal formation.

6. Add solubilization solution
(e.g., DMSO) to dissolve crystals.

l

7. Measure absorbance at 570 nm
using a plate reader.

8. Analyze data to determine
cell viability and 1Cso.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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